2-(4-chlorophenyl)-N'-(3-hydroxybenzylidene)acetohydrazide

• IUPAC Name: 2-(4-chlorophenyl)-N-[(E)-(3-hydroxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C15H13ClN2O2/c16-13-6-4-11(5-7-13)9-15(20)18-17-10-12-2-1-3-14(19)8-12/h1-8,10,19H,9H2,(H,18,20)/b17-10+
• InChI Key: RYKVDNHVCLLNNF-LICLKQGHSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C=NNC(=O)CC2=CC=C(C=C2)Cl
• Isomeric SMILES: C1=CC(=CC(=C1)O)/C=N/NC(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C15H13ClN2O2
• Molecular Weight: 288.73 g/mol
• Solubility: 2.1 [ug/mL] (The mean of the results at pH 7.4)

Description

The compound “2-(4-chlorophenyl)-N’-(3-hydroxybenzylidene)acetohydrazide” is a derivative of acetohydrazide, which is a type of organic compound known as a hydrazide. Hydrazides are compounds that contain a hydrazide group (-CONHNH2), which is a type of functional group characterized by a nitrogen-nitrogen bond with a carbonyl group attached to one of the nitrogens.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a 4-chlorophenyl group, a 3-hydroxybenzylidene group, and an acetohydrazide group. The presence of these functional groups would likely confer certain chemical properties to the compound, such as reactivity, polarity, and potential biological activity.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activities. This could involve in vitro studies, in vivo studies, and potentially even clinical trials if the compound shows promise as a therapeutic agent.